5-[3-(2-Methoxyphenyl)-1h-Pyrrolo[2,3-B]pyridin-5-Yl]-N,N-Dimethylpyridine-3-Carboxamide
5-[3-(2-Methoxyphenyl)-1h-Pyrrolo[2,3-B]pyridin-5-Yl]-N,N-Dimethylpyridine-3-Carboxamide
Potent inhibitor of T315l mutant and wild-type Abl kinases (IC50 values are 9 and 20 nM, respectively). Inhibits growth of cells transformed with either the Bcr-Abl T315l mutant or wild-type Bcr-Abl gene.
Brand Name:
Vulcanchem
CAS No.:
875634-01-8
VCID:
VC0004926
InChI:
InChI=1S/C22H20N4O2/c1-26(2)22(27)16-8-14(10-23-11-16)15-9-18-19(13-25-21(18)24-12-15)17-6-4-5-7-20(17)28-3/h4-13H,1-3H3,(H,24,25)
SMILES:
CN(C)C(=O)C1=CN=CC(=C1)C2=CC3=C(NC=C3C4=CC=CC=C4OC)N=C2
Molecular Formula:
C22H20N4O2
Molecular Weight:
372.4 g/mol
5-[3-(2-Methoxyphenyl)-1h-Pyrrolo[2,3-B]pyridin-5-Yl]-N,N-Dimethylpyridine-3-Carboxamide
CAS No.: 875634-01-8
Inhibitors
VCID: VC0004926
Molecular Formula: C22H20N4O2
Molecular Weight: 372.4 g/mol
![5-[3-(2-Methoxyphenyl)-1h-Pyrrolo[2,3-B]pyridin-5-Yl]-N,N-Dimethylpyridine-3-Carboxamide - 875634-01-8](/images/no_structure.jpg)
| CAS No. | 875634-01-8 |
|---|---|
| Product Name | 5-[3-(2-Methoxyphenyl)-1h-Pyrrolo[2,3-B]pyridin-5-Yl]-N,N-Dimethylpyridine-3-Carboxamide |
| Molecular Formula | C22H20N4O2 |
| Molecular Weight | 372.4 g/mol |
| IUPAC Name | 5-[3-(2-methoxyphenyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]-N,N-dimethylpyridine-3-carboxamide |
| Standard InChI | InChI=1S/C22H20N4O2/c1-26(2)22(27)16-8-14(10-23-11-16)15-9-18-19(13-25-21(18)24-12-15)17-6-4-5-7-20(17)28-3/h4-13H,1-3H3,(H,24,25) |
| Standard InChIKey | GYQRHHQPEMOLKH-UHFFFAOYSA-N |
| SMILES | CN(C)C(=O)C1=CN=CC(=C1)C2=CC3=C(NC=C3C4=CC=CC=C4OC)N=C2 |
| Canonical SMILES | CN(C)C(=O)C1=CN=CC(=C1)C2=CC3=C(NC=C3C4=CC=CC=C4OC)N=C2 |
| Description | Potent inhibitor of T315l mutant and wild-type Abl kinases (IC50 values are 9 and 20 nM, respectively). Inhibits growth of cells transformed with either the Bcr-Abl T315l mutant or wild-type Bcr-Abl gene. |
| Synonyms | 5-[3-(2-Methoxyphenyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]-N,N-dimethyl-3-pyridinecarboxamide |
| PubChem Compound | 16750094 |
| Last Modified | Nov 11 2021 |
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